1-Methyl-2-(4-morpholinyl)ethyl 3-chlorobenzoate

• Molecular Formula: C14H18ClNO3
• Molecular Weight: 283.75 g/mol
• IUPAC Name: 1-morpholin-4-ylpropan-2-yl 3-chlorobenzoate
• InChI: InChI=1S/C14H18ClNO3/c1-11(10-16-5-7-18-8-6-16)19-14(17)12-3-2-4-13(15)9-12/h2-4,9,11H,5-8,10H2,1H3
• InChI Key: VWLLDDAHULZXOA-UHFFFAOYSA-N
• SMILES: CC(CN1CCOCC1)OC(=O)C2=CC(=CC=C2)Cl

Description

1-Methyl-2-(4-morpholinyl)ethyl 3-chlorobenzoate, also known as Mexiletine, is a class 1B antiarrhythmic drug used to treat cardiac arrhythmias. It acts by blocking sodium channels in the heart, which slows down the electrical impulses that cause irregular heartbeats. Mexiletine has been shown to be effective in treating ventricular arrhythmias, including ventricular tachycardia and ventricular fibrillation.

Mechanism of Action

1-Methyl-2-(4-morpholinyl)ethyl 3-chlorobenzoate works by blocking sodium channels in the heart, which slows down the electrical impulses that cause irregular heartbeats. Specifically, it blocks the late sodium current, which is responsible for prolonging the action potential and increasing the risk of arrhythmias.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to decrease the excitability of cardiac myocytes, which can help prevent arrhythmias. This compound has also been shown to have anti-inflammatory effects, which may contribute to its potential use in treating neuropathic pain.

Advantages and Limitations for Lab Experiments

1-Methyl-2-(4-morpholinyl)ethyl 3-chlorobenzoate has a number of advantages for lab experiments. It is readily available and relatively inexpensive. It also has a well-established mechanism of action, which makes it a useful tool for studying sodium channels in the heart. However, this compound also has some limitations. It can be difficult to work with due to its low solubility in water. Additionally, its effects can be variable depending on the specific sodium channel isoform being studied.

Future Directions

There are a number of potential future directions for research on 1-Methyl-2-(4-morpholinyl)ethyl 3-chlorobenzoate. One area of interest is its potential use in treating other conditions, such as neuropathic pain and myotonic dystrophy. This compound has also been studied for its potential use in combination with other drugs, such as beta blockers, to treat arrhythmias. Additionally, there is ongoing research on new analogs of this compound that may have improved efficacy and fewer side effects. Finally, there is interest in studying the effects of this compound on other sodium channel isoforms, which may have implications for its use in other conditions.

Synthesis Methods

1-Methyl-2-(4-morpholinyl)ethyl 3-chlorobenzoate can be synthesized by reacting 3-chlorobenzoic acid with 1-methyl-2-(4-morpholinyl)ethylamine in the presence of a dehydrating agent, such as thionyl chloride or phosphorous oxychloride. The resulting product is then purified by recrystallization.

Scientific Research Applications

1-Methyl-2-(4-morpholinyl)ethyl 3-chlorobenzoate has been extensively studied for its antiarrhythmic properties. It has been shown to be effective in treating ventricular arrhythmias in both animal models and human patients. This compound has also been studied for its potential use in treating other conditions, such as neuropathic pain and myotonic dystrophy.